![molecular formula C11H11NO B3057028 7-Methoxy-1-methylisoquinoline CAS No. 76143-84-5](/img/structure/B3057028.png)
7-Methoxy-1-methylisoquinoline
Overview
Description
Molecular Structure Analysis
The molecular structure of MMIQ consists of a benzene ring fused to a pyridine ring, forming benzo[c]pyridine . This structure is important in drug development as it is found in both complex and simple alkaloids isolated from different plants .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of MMIQ include direct metalation, cuprate-mediated methylation, quenching with Eschenmoser’s reagent, quaternization with iodomethane, and hydrogenolysis . These reactions are crucial in the formation of the desired 1-methylisoquinoline .Physical and Chemical Properties Analysis
The physical and chemical properties of MMIQ include its molecular formula (C11H11NO), molecular weight (173.21 g/mol), and its structure (benzo[c]pyridine) . More detailed properties like melting point, boiling point, and density were not found in the search results.Scientific Research Applications
Synthesis and Chemical Reactions
Aminomethylation/hydrogenolysis for Synthesis : A novel method for the introduction of a methyl group at C1 of isoquinolines was developed, exemplified by the synthesis of 7-hydroxy-6-methoxy-1-methylisoquinoline (Melzer, Felber, & Bracher, 2018).
Phenol Oxidation and Ring-Opening : Spirocyclic dienones related to the benzylisoquinoline alkaloid cularine were synthesized, exploring the ring-opening of these compounds (Birch, Jackson, Shannon, & Stewart, 1975).
Synthesis of Aaptamine : The synthesis of aaptamine from 6,7-dimethoxy-1-methylisoquinoline was achieved, contributing to the study of natural products and pharmaceuticals (Bałczewski, Mallon, Street, & Joule, 1990).
Biological and Pharmacological Research
Anti-TMV Activity : Two isoquinoline alkaloids, including 3-hydroxy-1-(7-methoxy-6-methylisoquinolin-1-yl)propan-1-one, were isolated from Thalictrum glandulosissimum plants and showed weak anti-tobacco mosaic virus activity (Hu et al., 2020).
Cytotoxic Evaluation of Aminoquinones : A variety of isoquinolinequinones, including 4-methoxycarbonyl-3-methylisoquinolinequinone, showed moderate to high potency against various human tumor cell lines (Delgado, Ibacache, Theoduloz, & Valderrama, 2012).
Antidepressant-like Effects : The antidepressant-like effect of a compound structurally related to 7-methoxy-1-methylisoquinoline was studied, showing involvement of the L-arginine–nitric oxide–cyclic guanosine monophosphate pathway (Dhir & Kulkarni, 2011).
Quantum Entanglement in Cancer Diagnosis : A study explored the interaction between a complex molecule related to this compound and a two-mode field for the diagnosis of human cancer cells, tissues, and tumors (Alireza, Jennifer, & Angela, 2019).
Enzymic Phenol Oxidation Studies : The compound 1,2,3,4-tetrahydro-7-hydroxy-1-(4-hydroxyphenethyl)-6-methoxy-2-methylisoquinoline underwent enzymic phenol oxidation with homogenised Wasabia japonica Matsumura, demonstrating potential applications in biochemistry (Kametani, Takano, & Kobari, 1969).
Safety and Hazards
The safety data sheet for a similar compound, 7-Methoxy-isoquinolin-1(2H)-one, indicates that it may cause skin irritation, serious eye irritation, and respiratory irritation . It is harmful if swallowed . These hazards may also apply to MMIQ, but specific safety data for MMIQ was not found in the search results.
Future Directions
While specific future directions for MMIQ were not found in the search results, it is worth noting that isoquinoline derivatives, like MMIQ, are being explored for their potential therapeutic and industrial applications. The isoquinoline ring system is considered a “privileged scaffold” in drug design, indicating that MMIQ and similar compounds may have promising futures in pharmaceutical research .
Properties
IUPAC Name |
7-methoxy-1-methylisoquinoline | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11NO/c1-8-11-7-10(13-2)4-3-9(11)5-6-12-8/h3-7H,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TWFJNUYBPIJQJR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=CC2=C1C=C(C=C2)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11NO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90579811 | |
Record name | 7-Methoxy-1-methylisoquinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90579811 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
173.21 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
76143-84-5 | |
Record name | 7-Methoxy-1-methylisoquinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90579811 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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